1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol
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Overview
Description
1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol, also known as BNPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol in organic electronics is based on its ability to transport charge carriers. In OLEDs, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol acts as a hole-transporting material, which facilitates the movement of positive charge carriers from the anode to the emitting layer. In OSCs and PSCs, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol acts as an electron-transporting material, which facilitates the movement of negative charge carriers from the active layer to the cathode.
Biochemical and Physiological Effects:
1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol has not been extensively studied for its biochemical and physiological effects. However, some studies have reported that 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol in lab experiments is its high purity and stability. 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol is also relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol is its high cost compared to other organic materials.
Future Directions
There are several future directions for research on 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol. One potential direction is to explore the use of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol in other organic electronic devices, such as organic field-effect transistors (OFETs) and organic memory devices. Another potential direction is to investigate the use of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol in biomedical applications, such as drug delivery and tissue engineering. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol.
Synthesis Methods
The synthesis of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol involves the reaction between 2-nitrophenol and 1-(1H-1,2,3-benzotriazol-1-yl)propan-2-ol in the presence of a base catalyst. The reaction yields 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol as a white solid with a melting point of 160-162 °C.
Scientific Research Applications
1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol has been extensively studied for its potential applications in various fields of science. One of the most promising applications of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol is in the field of organic electronics. 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic solar cells (OSCs). 1-(1H-1,2,3-benzotriazol-1-yl)-3-(2-nitrophenoxy)-2-propanol has also been used as an electron-transporting material in perovskite solar cells (PSCs).
properties
IUPAC Name |
1-(benzotriazol-1-yl)-3-(2-nitrophenoxy)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4/c20-11(9-18-13-6-2-1-5-12(13)16-17-18)10-23-15-8-4-3-7-14(15)19(21)22/h1-8,11,20H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKVCPLJCZCZQST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CC(COC3=CC=CC=C3[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzotriazol-1-yl)-3-(2-nitrophenoxy)propan-2-ol |
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